Cas no 2309574-67-0 (5-chloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}thiophene-2-sulfonamide
• CAS No: 2309574-67-0
• MF: C₁₁H₁₆ClNO₅S₂
• MW: 341.831439971924
• CID: 5946439
• PubChem ID: 132451506
• Update Time: 2025-06-13

5-chloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}thiophene-2-sulfonamide
• 5-chloro-N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]thiophene-2-sulfonamide
• 5-chloro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}thiophene-2-sulfonamide
• F6571-1948
• 2309574-67-0
• AKOS040704642
• 5-chloro-N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)thiophene-2-sulfonamide

• Inchi： 1S/C11H16ClNO5S2/c12-9-1-2-10(19-9)20(15,16)13-7-11(18-6-4-14)3-5-17-8-11/h1-2,13-14H,3-8H2
• InChI Key： KJDAHVOMCYTBEO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NCC1(COCC1)OCCO)(=O)=O

Computed Properties

• Exact Mass: 341.0158427g/mol
• Monoisotopic Mass: 341.0158427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 122Ų

Additional information on 5-chloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}thiophene-2-sulfonamide

Research Brief on 5-chloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}thiophene-2-sulfonamide (CAS: 2309574-67-0)

In recent years, the compound 5-chloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}thiophene-2-sulfonamide (CAS: 2309574-67-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor interactions. The unique structural features of this compound, including the thiophene sulfonamide core and the hydroxyethoxyoxolan side chain, contribute to its bioactivity and specificity.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 5-chloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}thiophene-2-sulfonamide. One notable area of investigation is its role as a potent inhibitor of carbonic anhydrase isoforms, which are implicated in a range of pathological conditions, including glaucoma, epilepsy, and cancer. Preliminary in vitro assays have demonstrated high affinity and selectivity for specific isoforms, suggesting its potential as a targeted therapeutic agent.

Another line of research has explored the compound's interactions with G-protein-coupled receptors (GPCRs). Given the structural similarity of the thiophene sulfonamide moiety to known GPCR ligands, researchers have hypothesized that this compound could serve as a modulator for receptors involved in inflammatory and metabolic pathways. Early-stage in vivo studies have shown encouraging results, with the compound exhibiting anti-inflammatory and metabolic regulatory effects in animal models.

The synthesis and optimization of 5-chloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}thiophene-2-sulfonamide have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, addressing previous challenges related to yield and purity. These improvements are critical for facilitating further preclinical and clinical evaluations.

In conclusion, 5-chloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}thiophene-2-sulfonamide represents a promising candidate for therapeutic development, with its multifaceted bioactivity and potential applications in various disease contexts. Ongoing research aims to further characterize its pharmacokinetic and pharmacodynamic properties, paving the way for future clinical trials. The compound's unique chemical structure and biological effects make it a valuable subject of study in the evolving landscape of chemical biology and drug discovery.